
An In-depth Technical Guide to the Physical
Properties of Trimethylcyclohexanone Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1229504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of various

trimethylcyclohexanone isomers. The information contained herein is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and other chemical synthesis applications where these compounds are utilized. This document

summarizes available quantitative data, outlines detailed experimental protocols for property

determination, and presents logical workflows for isomer separation and analysis.

Introduction to Trimethylcyclohexanone Isomers
Trimethylcyclohexanones are cyclic ketones that are of significant interest in organic

synthesis and serve as versatile building blocks for a variety of more complex molecules. The

position of the three methyl groups on the cyclohexanone ring gives rise to a number of

structural isomers, each with its own unique set of physical and chemical properties.

Furthermore, the presence of stereocenters in many of these isomers leads to the existence of

diastereomers (e.g., cis and trans isomers), which can exhibit different physical characteristics.

Understanding these properties is crucial for their effective use in research and development,

particularly in areas such as fragrance chemistry, polymer synthesis, and as intermediates in

the pharmaceutical industry.

This guide focuses on the experimentally determined physical properties of several

trimethylcyclohexanone isomers. Where experimental data is not readily available in the

literature, computed values from reputable chemical databases are provided.
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Physical Properties of Trimethylcyclohexanone
Isomers
The physical properties of trimethylcyclohexanone isomers, such as boiling point, melting

point, density, and refractive index, are fundamental parameters for their handling, purification,

and use in chemical reactions. These properties are influenced by factors including molecular

weight, intermolecular forces (primarily dipole-dipole interactions due to the polar carbonyl

group), and molecular symmetry, which affects crystal lattice packing in the solid state.

The following tables summarize the available quantitative data for various

trimethylcyclohexanone isomers.

Table 1: Physical Properties of 2,2,6-Trimethylcyclohexanone

Physical Property Value Conditions

Boiling Point 178-179 °C at 760 mmHg

Melting Point -31.8 °C

Density 0.904 g/mL at 25 °C

Refractive Index 1.4470 at 20 °C

Table 2: Physical Properties of 3,3,5-Trimethylcyclohexanone

Physical Property Value Conditions

Boiling Point 188-192 °C at 760 mmHg

Melting Point -10 °C

Density 0.887 g/mL at 25 °C

Refractive Index 1.445 at 20 °C

Table 3: Physical Properties of 3,5,5-Trimethylcyclohexanone
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Physical Property Value Conditions

Boiling Point 189 °C (Predicted)

Melting Point Not Available

Density 0.89 g/cm³ (Predicted)

Refractive Index 1.448 (Predicted)

Table 4: Physical Properties of Other Trimethylcyclohexanone Isomers (Primarily Computed

Data)

Isomer
Boiling Point
(°C)

Melting Point
(°C)

Density (g/mL)
Refractive
Index

2,3,5-

Trimethylcyclohe

xanone

192.3 ± 20.0

(Predicted)
Not Available

0.895 ± 0.06

(Predicted)

1.450 ± 0.02

(Predicted)

2,3,6-

Trimethylcyclohe

xanone

190.7 ± 20.0

(Predicted)
Not Available

0.892 ± 0.06

(Predicted)

1.449 ± 0.02

(Predicted)

2,4,5-

Trimethylcyclohe

xanone

192.3 ± 20.0

(Predicted)
Not Available

0.895 ± 0.06

(Predicted)

1.450 ± 0.02

(Predicted)

2,4,6-

Trimethylcyclohe

xanone

Not Available Not Available Not Available Not Available

Note: The data for isomers in Table 4 are largely predicted values from chemical databases

and should be used with caution. Experimental verification is recommended.

Experimental Protocols
The accurate determination of physical properties is essential for the characterization and

quality control of chemical compounds. Below are detailed methodologies for the key
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experiments cited in this guide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For the trimethylcyclohexanone isomers, which are liquids at room temperature,

distillation is a common method for determining the boiling point.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

distillation head with a thermometer adapter, a condenser, and a receiving flask. The

thermometer bulb should be positioned just below the side arm of the distillation head to

ensure accurate measurement of the vapor temperature.

Sample Preparation: The round-bottom flask is charged with the trimethylcyclohexanone
isomer and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Data Collection: The temperature is recorded when the liquid begins to boil and a steady

stream of distillate is collected in the receiving flask. The boiling point is the constant

temperature observed during the distillation of the pure liquid.

Determination of Melting Point
For isomers that are solid at or near room temperature, or for determining the freezing point of

liquid isomers, a melting point apparatus is used.

Methodology: Capillary Method

Sample Preparation: A small amount of the solid trimethylcyclohexanone isomer is finely

ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate. A rapid heating rate can be used for an

initial approximate determination, followed by a slower rate (1-2 °C per minute) near the
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expected melting point for an accurate measurement.

Data Collection: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample is molten. A narrow melting

range is indicative of a pure compound.

Determination of Density
Density, the mass per unit volume, is a characteristic property of a substance.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a known

volume) is weighed accurately.

Filling the Pycnometer: The pycnometer is filled with the trimethylcyclohexanone isomer,

ensuring no air bubbles are trapped. The temperature of the liquid is allowed to equilibrate to

a specific temperature (e.g., 25 °C).

Measurement of Filled Pycnometer Mass: The filled pycnometer is weighed accurately.

Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnometer - mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a substance. It is a sensitive measure of purity.

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of the trimethylcyclohexanone isomer are placed on the

prism of the refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The knob is turned to

bring the dividing line between the light and dark fields into the center of the crosshairs in the

eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Isomer Separation and Analysis Workflow
The separation and analysis of a mixture of trimethylcyclohexanone isomers often require a

combination of chromatographic and spectroscopic techniques. The following diagram

illustrates a typical workflow.
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A typical workflow for the separation and analysis of trimethylcyclohexanone isomers.

Conclusion
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This technical guide has summarized the available physical property data for a range of

trimethylcyclohexanone isomers and provided detailed experimental protocols for their

determination. While experimental data for some common isomers are well-documented, there

is a noticeable lack of experimentally verified data for many of the less common positional and

stereoisomers, highlighting an area for future research. The presented workflow for isomer

separation and analysis provides a robust framework for researchers working with these

compounds. Accurate knowledge of these fundamental physical properties is indispensable for

the successful application of trimethylcyclohexanone isomers in scientific research and

industrial development.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Trimethylcyclohexanone Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229504#physical-properties-of-
trimethylcyclohexanone-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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